Cas no 2386067-51-0 (2-(trifluoroacetamido)-2,3-dihydro-1H-indene-5-carboxylic acid)

• Product name: 2-(trifluoroacetamido)-2,3-dihydro-1H-indene-5-carboxylic acid
• CAS No: 2386067-51-0
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 5842578
• PubChem ID: 165906626

2-(trifluoroacetamido)-2,3-dihydro-1H-indene-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1671336
• 2386067-51-0
• 2-(trifluoroacetamido)-2,3-dihydro-1H-indene-5-carboxylic acid

• Inchi： 1S/C12H10F3NO3/c13-12(14,15)11(19)16-9-4-6-1-2-7(10(17)18)3-8(6)5-9/h1-3,9H,4-5H2,(H,16,19)(H,17,18)
• InChI Key： OWQZRFWZQZKGRK-UHFFFAOYSA-N
• SMILES： FC(C(NC1CC2C=CC(C(=O)O)=CC=2C1)=O)(F)F

Computed Properties

• Exact Mass: 273.06127767g/mol
• Monoisotopic Mass: 273.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų
• XLogP3: 2.2

Additional information on 2-(trifluoroacetamido)-2,3-dihydro-1H-indene-5-carboxylic acid

2-(Trifluoroacetamido)-2,3-dihydro-1H-indene-5-carboxylic Acid (CAS No. 2386067-51-0): An Emerging Compound in Medicinal Chemistry

2-(Trifluoroacetamido)-2,3-dihydro-1H-indene-5-carboxylic acid (CAS No. 2386067-51-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indene derivatives, which are known for their diverse biological activities and structural versatility. The presence of a trifluoroacetamido group and a carboxylic acid moiety in its structure confers it with distinct chemical properties and biological activities.

The chemical structure of 2-(trifluoroacetamido)-2,3-dihydro-1H-indene-5-carboxylic acid is characterized by a fused ring system consisting of a benzene ring and a cyclohexene ring, with the trifluoroacetamido group attached to the nitrogen atom of the indene ring and the carboxylic acid group at the 5-position. This arrangement provides a balance between hydrophobic and hydrophilic properties, making it an attractive candidate for various medicinal applications.

Recent studies have highlighted the potential of 2-(trifluoroacetamido)-2,3-dihydro-1H-indene-5-carboxylic acid in the treatment of various diseases. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in inflammatory responses. This makes it a promising candidate for the development of anti-inflammatory drugs.

Furthermore, 2-(trifluoroacetamido)-2,3-dihydro-1H-indene-5-carboxylic acid has demonstrated significant antioxidant activity. It can scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This property is particularly important in the context of neurodegenerative diseases, where oxidative stress plays a crucial role in disease progression. Preclinical studies have shown that this compound can reduce oxidative stress in neuronal cells, suggesting its potential as a neuroprotective agent.

In addition to its anti-inflammatory and antioxidant properties, 2-(trifluoroacetamido)-2,3-dihydro-1H-indene-5-carboxylic acid has also been investigated for its anticancer potential. In vitro studies using various cancer cell lines have shown that this compound can induce apoptosis and inhibit cell proliferation. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells. These findings suggest that 2-(trifluoroacetamido)-2,3-dihydro-1H-indene-5-carboxylic acid could be developed into a novel anticancer agent.

The pharmacokinetic properties of 2-(trifluoroacetamido)-2,3-dihydro-1H-indene-5-carboxylic acid have also been studied to assess its suitability for therapeutic use. Preliminary data indicate that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. However, more detailed studies are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties.

The safety profile of 2-(trifluoroacetamido)-2,3-dihydro-1H-indene-5-carboxylic acid is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. These findings support its potential for further clinical development.

In conclusion, 2-(trifluoroacetamido)-2,3-dihydro-1H-indene-5-carboxylic acid (CAS No. 2386067-51-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure endows it with anti-inflammatory, antioxidant, and anticancer properties, making it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies aim to elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications.